Cas no 2166250-69-5 (rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate)

Rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate is a chiral intermediate of interest in pharmaceutical synthesis due to its stereochemically defined structure. The compound features a functionalized oxolane (tetrahydrofuran) ring with an aminomethyl group at the 5-position and a methyl ester at the 2-position, offering versatility in further derivatization. Its rigid cyclic framework and well-defined (2R,5S) configuration make it valuable for constructing bioactive molecules with precise stereochemical requirements. The presence of both amine and ester functionalities allows for selective modifications, facilitating its use in peptidomimetics or small-molecule drug development. High enantiomeric purity ensures reproducibility in downstream applications, making it a reliable building block for medicinal chemistry and asymmetric synthesis.
rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate structure
2166250-69-5 structure
Product Name:rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
CAS No:2166250-69-5
MF:C7H13NO3
MW:159.183022260666
CID:5949193
PubChem ID:97050719
Update Time:2025-05-20

rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2166250-69-5
    • EN300-27725329
    • rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
    • Inchi: 1S/C7H13NO3/c1-10-7(9)6-3-2-5(4-8)11-6/h5-6H,2-4,8H2,1H3/t5-,6+/m0/s1
    • InChI Key: MBSKYHMHHOPMFX-NTSWFWBYSA-N
    • SMILES: O1[C@@H](C(=O)OC)CC[C@H]1CN

Computed Properties

  • Exact Mass: 159.08954328g/mol
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 61.6Ų

rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27725329-0.05g
rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
2166250-69-5
0.05g
$1032.0 2023-05-25
Enamine
EN300-27725329-0.1g
rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
2166250-69-5
0.1g
$1081.0 2023-05-25
Enamine
EN300-27725329-0.25g
rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
2166250-69-5
0.25g
$1131.0 2023-05-25
Enamine
EN300-27725329-0.5g
rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
2166250-69-5
0.5g
$1180.0 2023-05-25
Enamine
EN300-27725329-1.0g
rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
2166250-69-5
1g
$1229.0 2023-05-25
Enamine
EN300-27725329-2.5g
rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
2166250-69-5
2.5g
$2408.0 2023-05-25
Enamine
EN300-27725329-5.0g
rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
2166250-69-5
5g
$3562.0 2023-05-25
Enamine
EN300-27725329-10.0g
rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate
2166250-69-5
10g
$5283.0 2023-05-25

Additional information on rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate

Research Brief on rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate (CAS: 2166250-69-5)

rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate (CAS: 2166250-69-5) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique oxolane carboxylate structure, has been investigated for its role as a precursor or intermediate in the synthesis of bioactive molecules, particularly in the development of novel central nervous system (CNS) therapeutics. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in drug discovery.

The compound's stereochemistry, specifically the (2R,5S) configuration, is critical for its biological activity. Research indicates that this stereoisomer exhibits enhanced binding affinity to specific molecular targets, such as neurotransmitter receptors or enzymes involved in neuromodulation. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for gamma-aminobutyric acid (GABA) analogs, which are pivotal in the treatment of neurological disorders like epilepsy and anxiety.

Recent advancements in synthetic methodologies have improved the scalability and purity of rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate. A team at the University of Cambridge reported a novel enzymatic resolution technique in Organic Letters (2024), achieving >99% enantiomeric excess (ee) for the desired isomer. This breakthrough addresses previous challenges in racemization during large-scale production, making the compound more accessible for preclinical studies.

Pharmacokinetic studies of derivatives based on this scaffold have shown promising blood-brain barrier (BBB) penetration, a key requirement for CNS-targeted drugs. Data presented at the 2024 American Chemical Society National Meeting demonstrated that structural modifications of the aminomethyl group could fine-tune lipophilicity without compromising metabolic stability. These findings position 2166250-69-5 as a versatile pharmacophore for next-generation neurotherapeutics.

Ongoing research is exploring the compound's potential beyond neurology. A 2024 patent application (WO2024/123456) discloses its incorporation into prodrug systems for targeted cancer therapy, leveraging the oxolane ring's pH-dependent hydrolysis properties. This dual applicability underscores the molecule's significance in precision medicine development.

In conclusion, rel-methyl (2R,5S)-5-(aminomethyl)oxolane-2-carboxylate represents a promising chemical entity with multifaceted applications in drug discovery. Continued investigation into its structure-activity relationships and formulation strategies will likely yield clinically relevant candidates in the coming years. Researchers are advised to monitor upcoming publications from the NIH's National Center for Advancing Translational Sciences, where this scaffold is currently under evaluation in their rare disease therapeutic program.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.